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Compound of Interest

Compound Name: Disodium phthalate

Cat. No.: B103543

Essential Safety and Handling Guide for
Disodium Phthalate

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of Disodium phthalate in a laboratory setting. The information
is intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Hazard Overview and Exposure Limits

Disodium phthalate is generally considered to have low acute toxicity. However, as with any
chemical, it is crucial to handle it with care to minimize potential health risks. Most safety data
sheets (SDS) indicate that it does not meet the criteria for classification as a hazardous
substance under the Globally Harmonized System (GHS).

Currently, there are no specific Occupational Safety and Health Administration (OSHA)
Permissible Exposure Limits (PELS) or National Institute for Occupational Safety and Health
(NIOSH) Recommended Exposure Limits (RELS) for Disodium phthalate. For reference,
exposure limits for a related compound, Diethyl Phthalate, are provided below.
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Parameter Value Agency

NIOSH REL for Diethyl

5 mg/m3 (10-hour TWA) NIOSH
Phthalate

ACGIH TLV for Diethyl

5 mg/m3 (8-hour TWA) ACGIH
Phthalate

TWA: Time-Weighted Average; TLV: Threshold Limit Value.

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is critical to minimize exposure. The following table
summarizes the recommended PPE for handling Disodium phthalate, based on general
laboratory safety principles and data for related phthalates.

Protection Type Recommended Equipment  Rationale

Provides good chemical

resistance against various

Hand Protection Nitrile or Neoprene gloves )
phthalates. Always inspect
gloves for integrity before use.

Safety glasses with side Protects eyes from dust
Eye Protection shields or chemical safety particles and potential
goggles splashes.
Recommended when handling
NIOSH-approved respirator the powder form, especially if

Respiratory Protection ] )
(e.g., N95) there is a potential for

generating dust.

Prevents contamination of

Body Protection Laboratory coat )
personal clothing.

Glove Chemical Resistance for Phthalates
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Glove Material Dibutyl Phthalate Dioctyl Phthalate
Nitrile Good Good
Neoprene Good Good
Natural Rubber/Latex Poor Poor
PVC Good Good

This data is for related phthalate compounds and should be used as a guideline. It is always
recommended to consult the glove manufacturer's specific chemical resistance data.

Operational and Handling Plan

A systematic approach to handling Disodium phthalate will ensure a safe laboratory
environment.

Workflow for Safe Handling of Disodium Phthalate
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PPE Selection Workflow for Disodium Phthalate
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Caption: PPE Selection Workflow for Disodium Phthalate.
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Step-by-Step Handling Procedure:
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for Disodium phthalate before starting
any work.

o Ensure a well-ventilated work area, such as a fume hood, is used, especially when
handling the powder.

o Assemble all necessary PPE as outlined in the table above.
e Handling:

o Avoid direct contact with skin and eyes.[1][2]

o Minimize dust generation when handling the solid form.[1][2]

o Use non-sparking tools if there is any risk of ignition, although Disodium phthalate has a
high flash point.[1]

o Keep the container tightly closed when not in use.[3]
» In Case of Accidental Exposure:
o Skin Contact: Immediately wash the affected area with soap and plenty of water.[4]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[4]

o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[4]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4]

Disposal Plan
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Proper disposal of Disodium phthalate and its containers is essential to prevent
environmental contamination.

Waste Disposal Procedure:

e Chemical Waste:

o Dispose of unused Disodium phthalate in accordance with local, state, and federal
regulations.

o It may be possible to dissolve the material in a combustible solvent and incinerate it in a
chemical incinerator equipped with an afterburner and scrubber.[2]

o Do not allow the chemical to enter drains or sewer systems.[1]

o Container Disposal:

o Empty containers should be triple-rinsed (or equivalent) before disposal.

o The rinsed containers can then be offered for recycling or reconditioning.

o Alternatively, puncture the container to prevent reuse and dispose of it in a sanitary landfill,
if permitted by local regulations.[1]

By adhering to these safety and handling protocols, researchers can minimize risks and ensure
a safe working environment when handling Disodium phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Disodium
phthalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103543#personal-protective-equipment-for-handling-
disodium-phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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